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Compound of Interest

Compound Name:
3-(N-Acetyl-N-

ethylamino)pyrrolidine

Cat. No.: B057440 Get Quote

Essential Safety and Handling Guide for 3-(N-
Acetyl-N-ethylamino)pyrrolidine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3-(N-
Acetyl-N-ethylamino)pyrrolidine (CAS No. 115445-29-9). The following procedures for

operations and disposal are designed to ensure the safety of laboratory personnel and to

minimize environmental impact.

Chemical and Physical Properties
Quantitative data for 3-(N-Acetyl-N-ethylamino)pyrrolidine is not readily available. The

following table includes data for the parent compound, pyrrolidine, to provide an estimate of its

physical properties.
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Property Value (for Pyrrolidine)

Molecular Formula C8H16N2O

Molecular Weight 156.23 g/mol

Boiling Point 87 - 88 °C

Flash Point 3 °C (closed cup)

Density 0.852 g/mL at 25 °C

Water Solubility Completely miscible

Hazard Identification and Personal Protective
Equipment (PPE)
The Safety Data Sheet (SDS) from TCI AMERICA indicates that 3-(N-Acetyl-N-
ethylamino)pyrrolidine causes skin irritation and serious eye irritation.[1] The parent

compound, pyrrolidine, is a flammable liquid and vapor that can cause severe skin burns and

eye damage, and is harmful if swallowed or inhaled.[2][3] Therefore, a comprehensive

approach to personal protection is mandatory.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification

Eye Protection
Tightly fitting safety goggles or a face shield

(minimum 8-inch).

Hand Protection

Chemical-resistant gloves (e.g., Butyl rubber,

Nitrile rubber). Gloves must be inspected prior

to use and disposed of after contamination.

Skin and Body Protection

A complete suit protecting against chemicals, or

a lab coat with a chemical-resistant apron.

Flame-retardant and antistatic protective

clothing is recommended.

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149

approved respirator with an appropriate

cartridge for organic vapors is required if there is

a risk of inhalation or if working outside a fume

hood.

Experimental Protocol: Safe Handling Workflow
This step-by-step guide details the safe handling of 3-(N-Acetyl-N-ethylamino)pyrrolidine
from receipt to disposal.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dark, and well-ventilated place, away from heat, sparks, and open flames.[1]

Keep the container tightly closed to prevent the release of vapors.

2. Preparation and Handling:

All handling of the chemical should be conducted in a properly functioning chemical fume

hood.

Ensure that an eyewash station and safety shower are readily accessible.
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Ground all equipment to prevent static discharge, as the parent compound is highly

flammable.[4]

Use non-sparking tools when handling the container.

Avoid contact with skin, eyes, and clothing.[1]

Wash hands and face thoroughly after handling.[1]

3. In Case of a Spill:

Evacuate the area and remove all ignition sources.

Ventilate the area of the spill.

Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.

Collect the absorbed material into a suitable, closed container for disposal.

4. First Aid Measures:

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice or attention.[1]

If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice or

attention. Take off contaminated clothing and wash it before reuse.[1]

If inhaled: Move the person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.

If swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or

doctor.

Disposal Plan
All waste containing 3-(N-Acetyl-N-ethylamino)pyrrolidine must be treated as hazardous

waste.
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1. Waste Collection:

Collect all waste, including unused chemical and contaminated materials (e.g., gloves,

absorbent paper, containers), in a dedicated, clearly labeled, and sealed hazardous waste

container.

Do not mix amine waste with other chemical waste streams to prevent hazardous reactions.

2. Disposal Procedure:

Dispose of the hazardous waste through a licensed professional waste disposal service.

Follow all federal, state, and local environmental regulations for the disposal of hazardous

chemical waste.[5][6]

Contaminated packaging should be disposed of in the same manner as the unused product.

Safe Handling Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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